Isoetharine Hydrochloride
Isoetharine Hydrochloride
Brand Name:
Vulcanchem
CAS No.:
50-96-4
VCID:
VC0047355
InChI:
InChI=1S/C13H21NO3.ClH/c1-4-10(14-8(2)3)13(17)9-5-6-11(15)12(16)7-9;/h5-8,10,13-17H,4H2,1-3H3;1H
SMILES:
CCC(C(C1=CC(=C(C=C1)O)O)O)NC(C)C.Cl
Molecular Formula:
C13H22ClNO3
Molecular Weight:
275.77 g/mol
Isoetharine Hydrochloride
CAS No.: 50-96-4
Reference Standards
VCID: VC0047355
Molecular Formula: C13H22ClNO3
Molecular Weight: 275.77 g/mol
| CAS No. | 50-96-4 |
|---|---|
| Product Name | Isoetharine Hydrochloride |
| Molecular Formula | C13H22ClNO3 |
| Molecular Weight | 275.77 g/mol |
| IUPAC Name | 4-[1-hydroxy-2-(propan-2-ylamino)butyl]benzene-1,2-diol;hydrochloride |
| Standard InChI | InChI=1S/C13H21NO3.ClH/c1-4-10(14-8(2)3)13(17)9-5-6-11(15)12(16)7-9;/h5-8,10,13-17H,4H2,1-3H3;1H |
| Standard InChIKey | MUFDLGGSOCHQOC-UHFFFAOYSA-N |
| SMILES | CCC(C(C1=CC(=C(C=C1)O)O)O)NC(C)C.Cl |
| Canonical SMILES | CCC(C(C1=CC(=C(C=C1)O)O)O)NC(C)C.Cl |
| Synonyms | 4-[1-Hydroxy-2-[(1-methylethyl)amino]butyl]-1,2-benzenediol Hydrochloride; 4-[1-Hydroxy-2-[(1-methylethyl)amino]butyl]-1,2-Benzenediol Hydrochloride; 3,4-Dihydroxy-α-[1-(isopropylamino)propyl]-benzyl Alcohol Hydrochloride; α-(1-Isopropylaminopropyl)- |
| PubChem Compound | 5791 |
| Last Modified | Nov 11 2021 |
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